![molecular formula C12H17NO B1611844 4-(Piperidin-4-ylmethyl)phenol CAS No. 66414-17-3](/img/structure/B1611844.png)
4-(Piperidin-4-ylmethyl)phenol
Overview
Description
4-(Piperidin-4-ylmethyl)phenol, also known as P4MP, is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a phenol derivative that contains a piperidine ring, making it a unique and versatile compound.
Scientific Research Applications
Experimental and Theoretical Studies
4-(Piperidin-4-ylmethyl)phenol derivatives have been explored for their potential as biologically active drugs due to their high antioxidant values. Structural analysis using various spectroscopic methods supports their potential therapeutic applications. Theoretical studies using density functional theory (DFT) and Hartree-Fock (HF) methods have confirmed the experimental findings, suggesting these compounds' relevance in drug design and development (Ulaş, 2020).
Photodynamic Therapy and DNA Cleavage
Derivatives of this compound have shown significant cleavage effects on plasmid DNA with irradiation, indicating their potential application in photodynamic therapy (PDT). The synthesis of novel phthalocyanines and their water-soluble derivatives demonstrates their role in generating DNA damage under irradiation, a crucial mechanism for cancer treatment via PDT (Özel et al., 2019).
Electrochemical Synthesis and Applications
Electrochemical oxidation studies have revealed unique regioselectivity in the synthesis of highly conjugated bisindolyl-p-quinone derivatives from 4-(Piperidin-4-ylmethyl)phenols. These findings are valuable for designing electrochemical synthesis methods that produce complex organic molecules with potential applications in material science and organic electronics (Amani et al., 2012).
Selective Sensing and Molecular Recognition
Research has demonstrated that Schiff-base compounds derived from 4-(Piperidin-4-ylmethyl)phenols exhibit selective sensing properties for zinc(II) ions, highlighting their potential in environmental monitoring and biochemical assays. The high selectivity and sensitivity of these compounds for zinc(II) ions pave the way for developing new sensors and diagnostic tools (Roy et al., 2009).
Mechanism of Action
Target of Action
Piperidine derivatives, which include 4-(piperidin-4-ylmethyl)phenol, are known to play a significant role in the pharmaceutical industry .
Mode of Action
It’s worth noting that piperidine derivatives are often involved in intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Biochemical Pathways
Piperidine derivatives have been found to be involved in a variety of biological activities .
Result of Action
Some piperidin-4-ol derivatives have been evaluated for potential treatment of hiv .
properties
IUPAC Name |
4-(piperidin-4-ylmethyl)phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO/c14-12-3-1-10(2-4-12)9-11-5-7-13-8-6-11/h1-4,11,13-14H,5-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHBKSHYCSYZXOW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1CC2=CC=C(C=C2)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50588782 | |
Record name | 4-[(Piperidin-4-yl)methyl]phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50588782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66414-17-3 | |
Record name | 4-[(Piperidin-4-yl)methyl]phenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50588782 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.